Cas no 35443-92-6 (2-Buten-1-one,4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)-)

2-Buten-1-one,4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)- structure
35443-92-6 structure
Product Name:2-Buten-1-one,4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)-
CAS No:35443-92-6
MF:C12H8F6O
MW:282.1817445755
CID:318387
PubChem ID:293571
Update Time:2025-04-19

2-Buten-1-one,4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-one,4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)-
    • 4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)but-2-en-1-one
    • AC1L6KGX
    • AC1Q5DTS
    • AG-J-34243
    • AR-1F7521
    • CTK4H4540
    • NSC160229
    • NSC-160229
    • DTXSID50303694
    • 2-Buten-1-one, 4,4,4-trifluoro-1-(4-methylphenyl)-3-(trifluoromethyl)-
    • 35443-92-6
    • Inchi: 1S/C12H8F6O/c1-7-2-4-8(5-3-7)9(19)6-10(11(13,14)15)12(16,17)18/h2-6H,1H3
    • InChI Key: GOJNOBNZBMOPNC-UHFFFAOYSA-N
    • SMILES: FC(/C(/C(F)(F)F)=C\C(C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 282.04794
  • Monoisotopic Mass: 282.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.325
  • Boiling Point: 300.3°C at 760 mmHg
  • Flash Point: 115.1°C
  • Refractive Index: 1.437
  • PSA: 17.07
  • LogP: 4.22870
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